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Compound of Interest

Compound Name: 4-Ethylbenzyl alcohol

Cat. No.: B1584531

Technical Guide: 4-Ethylbenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and other physicochemical properties of 4-Ethylbenzyl alcohol. It also includes a detailed

experimental protocol for its analysis via High-Performance Liquid Chromatography (HPLC)
and a visualization of its synthesis pathway.

Core Molecular Information

4-Ethylbenzyl alcohol is an aromatic primary alcohol.[1] Its structure consists of a benzyl
alcohol core with an ethyl group substituted at the para (4-position) of the phenyl ring.[1]

Molecular Structure and Weight

The fundamental structural and quantitative details of 4-Ethylbenzyl alcohol are summarized
below.
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Property Value Citations
Molecular Formula CoH120 [2][3]
Molecular Weight 136.19 g/mol [2][4]
IUPAC Name (4-ethylphenyl)methanol [1]

CAS Number 768-59-2 [11[2]
SMILES CCC1=CC=C(CO)C=C1 [1]
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Physicochemical and Experimental Data

A summary of key experimental and computed properties of 4-Ethylbenzyl alcohol is provided
in the table below, offering valuable data for experimental design and drug development

applications.
Property Value Citations
Appearance Colorless to light yellow liquid [2]
Density 1.028 g/mL at 25°C [2][3]
Boiling Point 115-117°C at 9 mm Hg [2][3]
Flash Point 220°F [5]
Refractive Index (n20/D) 1.527 [2][3]
Topological Polar Surface Area  20.2 A2 [5]
LogP 2.27

Experimental Protocol: Analysis by HPLC

This section details a reverse-phase high-performance liquid chromatography (RP-HPLC)
method for the analysis of 4-Ethylbenzyl alcohol.[6] This method can be adapted for purity
assessment and quantification in various sample matrices.[6]
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Objective: To separate and quantify 4-Ethylbenzyl alcohol.
Materials and Reagents:

e 4-Ethylbenzyl alcohol standard

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Phosphoric acid or Formic acid (for MS compatibility)

o HPLC system with UV or Mass Spectrometry (MS) detector

e Reverse-phase C18 column (e.g., Newcrom R1 or equivalent)
Chromatographic Conditions:

e Column: Newcrom R1 or a similar reverse-phase C18 column.[6]

o Mobile Phase: A mixture of acetonitrile and water, with a small amount of phosphoric acid.[6]
For applications requiring mass spectrometry, phosphoric acid should be substituted with
formic acid.[6]

o Detection: UV detection is suitable. The specific wavelength should be optimized based on
the UV absorbance spectrum of 4-Ethylbenzyl alcohol.

o Flow Rate and Temperature: These parameters should be optimized to achieve good peak
shape and resolution.

Procedure:

o Standard Preparation: Prepare a stock solution of 4-Ethylbenzyl alcohol of known
concentration in the mobile phase. Create a series of dilutions to generate a calibration
curve.

o Sample Preparation: Dissolve the sample containing 4-Ethylbenzyl alcohol in the mobile
phase. Filter the sample through a 0.45 um syringe filter before injection to remove any
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particulate matter.

¢ Analysis: Inject the prepared standards and samples into the HPLC system.

+ Quantification: A calibration curve can be constructed by plotting the peak area against the
concentration of the standards. The concentration of 4-Ethylbenzyl alcohol in the samples
can then be determined from this curve.

Synthesis Pathway

4-Ethylbenzyl alcohol can be synthesized from 4-ethylbenzyl chloride through a nucleophilic
substitution reaction. The logical workflow for this synthesis is depicted below.

(4-ethylbenzyl chloride)

Hydrolysis
(e.g., with H20 or OH")

releases

4-Ethylbenzyl alcohol Chloride ion (CI7)

Click to download full resolution via product page

Caption: Synthesis of 4-Ethylbenzyl alcohol from 4-ethylbenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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